1-(3,5-dimethoxybenzoyl)-N-[(E)-(3-methoxyphenyl)methylideneamino]piperidine-4-carboxamide

• IUPAC Name: 1-(3,5-dimethoxybenzoyl)-N-[(E)-(3-methoxyphenyl)methylideneamino]piperidine-4-carboxamide
• InChI: InChI=1S/C23H27N3O5/c1-29-19-6-4-5-16(11-19)15-24-25-22(27)17-7-9-26(10-8-17)23(28)18-12-20(30-2)14-21(13-18)31-3/h4-6,11-15,17H,7-10H2,1-3H3,(H,25,27)/b24-15+
• InChI Key: NDOGKQIGDIUYAY-BUVRLJJBSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=NNC(=O)C2CCN(CC2)C(=O)C3=CC(=CC(=C3)OC)OC
• Isomeric SMILES: COC1=CC=CC(=C1)/C=N/NC(=O)C2CCN(CC2)C(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C23H27N3O5
• Molecular Weight: 425.5 g/mol

Description

1-(3,5-dimethoxybenzoyl)-N-[(E)-(3-methoxyphenyl)methylideneamino]piperidine-4-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its intricate structure, which includes a piperidine ring, a benzoyl group, and a methoxyphenyl group. Its unique chemical properties make it a valuable subject for studies in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,5-dimethoxybenzoyl)-N-[(E)-(3-methoxyphenyl)methylideneamino]piperidine-4-carboxamide typically involves multiple steps. One common method starts with the preparation of the piperidine-4-carboxamide core, followed by the introduction of the benzoyl and methoxyphenyl groups. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product’s purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize efficiency. This includes the use of automated reactors, precise temperature control, and continuous monitoring of reaction parameters. The goal is to produce the compound in high quantities while maintaining consistent quality.

Chemical Reactions Analysis

Types of Reactions

1-(3,5-dimethoxybenzoyl)-N-[(E)-(3-methoxyphenyl)methylideneamino]piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of new functional groups.

Reduction: The opposite of oxidation, reduction reactions involve the addition of hydrogen or the removal of oxygen.

Substitution: In these reactions, one functional group is replaced by another, which can significantly alter the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts that facilitate substitution reactions. The conditions for these reactions can vary, but they often require controlled temperatures and specific solvents to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while reduction can produce more hydrogenated derivatives. Substitution reactions can result in a wide range of products, depending on the nature of the substituent introduced.

Scientific Research Applications

1-(3,5-dimethoxybenzoyl)-N-[(E)-(3-methoxyphenyl)methylideneamino]piperidine-4-carboxamide has several applications in scientific research:

Chemistry: It is used as a model compound to study reaction mechanisms and the effects of various functional groups on chemical reactivity.

Biology: Researchers investigate its potential as a bioactive molecule, exploring its interactions with biological targets.

Medicine: The compound is studied for its potential therapeutic properties, including its ability to modulate specific biological pathways.

Industry: It is used in the development of new materials and as a precursor for synthesizing other complex molecules.

Mechanism of Action

The mechanism of action of 1-(3,5-dimethoxybenzoyl)-N-[(E)-(3-methoxyphenyl)methylideneamino]piperidine-4-carboxamide involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to changes in cellular functions. The exact pathways and targets depend on the context of its use, whether in biological systems or chemical reactions.

Comparison with Similar Compounds

Similar Compounds

1-(3,5-dimethoxybenzoyl)piperidine-4-carboxylic acid: This compound shares the benzoyl and piperidine core but lacks the methoxyphenyl group.

1-(3,5-dimethoxybenzoyl)-4-(3,4,5-trimethoxybenzyl)piperazine: This compound has a similar benzoyl group but features a piperazine ring and additional methoxy groups.

Uniqueness

1-(3,5-dimethoxybenzoyl)-N-[(E)-(3-methoxyphenyl)methylideneamino]piperidine-4-carboxamide is unique due to its combination of functional groups and structural complexity. This uniqueness makes it a valuable compound for studying the effects of different substituents on chemical and biological properties.